Cas no 113201-28-8 (2,3':2',3''-Terthiophene)

• Product Name: 2,3':2',3''-Terthiophene
• CAS No: 113201-28-8
• MF: C₁₂H₈S₃
• MW: 248.386919021606
• CID: 1201781
• PubChem ID: 395540
• Update Time: 2025-04-20

2,3':2',3''-Terthiophene Chemical and Physical Properties

Names and Identifiers

• 2,3':2',3''-Terthiophene
• 113201-28-8
• 2,3a(2):2a(2),3a(2)a(2)-Terthiophene
• NCI60_035965
• CHEBI:50085
• CHEMBL1996941
• Q27121897
• SCHEMBL22734794
• NSC-700231
• DTXSID201312995
• 3-thiophen-2-yl-2-thiophen-3-ylthiophene
• 3-(2-thienyl)-2-(3-thienyl)thiophene
• NSC700231

• Inchi： 1S/C12H8S3/c1-2-11(14-5-1)10-4-7-15-12(10)9-3-6-13-8-9/h1-8H
• InChI Key： VCVOIRBUZJKYOX-UHFFFAOYSA-N
• SMILES： S1C=CC(C2=CC=CS2)=C1C1=CSC=C1

Computed Properties

• Exact Mass: 247.97894
• Monoisotopic Mass: 247.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0